{4-[(Z)-(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-2-methoxyphenoxy}acetic acid

• Molecular Formula: C20H17NO6S
• Molecular Weight: 399.4 g/mol
• IUPAC Name: 2-[4-[(Z)-(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-2-methoxyphenoxy]acetic acid
• InChI: InChI=1S/C20H17NO6S/c1-26-16-9-14(7-8-15(16)27-12-18(22)23)10-17-19(24)21(20(25)28-17)11-13-5-3-2-4-6-13/h2-10H,11-12H2,1H3,(H,22,23)/b17-10-
• InChI Key: LOQAYIKMCGTLQF-YVLHZVERSA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=C\2/C(=O)N(C(=O)S2)CC3=CC=CC=C3)OCC(=O)O
• SMILES: COC1=C(C=CC(=C1)C=C2C(=O)N(C(=O)S2)CC3=CC=CC=C3)OCC(=O)O

Description

{4-[(Z)-(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-2-methoxyphenoxy}acetic acid is a synthetic compound that has gained significant attention in the field of medicinal chemistry. It is also known as a thiazolidinedione derivative and is a potential candidate for the treatment of various diseases.

Mechanism of Action

The mechanism of action of {4-[(Z)-(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-2-methoxyphenoxy}acetic acid involves the activation of peroxisome proliferator-activated receptor gamma (PPARγ). PPARγ is a nuclear receptor that plays a crucial role in glucose and lipid metabolism. Activation of PPARγ by this compound leads to increased insulin sensitivity, decreased inflammation, and improved lipid metabolism.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include improved glucose and lipid metabolism, decreased inflammation, and improved insulin sensitivity. It has also been shown to have a positive effect on adipose tissue, reducing adipocyte size and improving adipokine secretion.

Advantages and Limitations for Lab Experiments

The advantages of using {4-[(Z)-(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-2-methoxyphenoxy}acetic acid in lab experiments include its ability to activate PPARγ, which is a well-known target for the treatment of metabolic diseases. It also exhibits low toxicity and high specificity for PPARγ. However, one limitation of using this compound is its low solubility in aqueous solutions, which can affect its bioavailability.

Future Directions

For the research on {4-[(Z)-(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-2-methoxyphenoxy}acetic acid include further investigation into its potential therapeutic applications, including its use in the treatment of metabolic diseases, cancer, and inflammation. Additionally, research could focus on improving the solubility and bioavailability of the compound to enhance its efficacy. Finally, more studies are needed to understand the long-term effects of the compound and its potential for use in clinical settings.
Conclusion:
In conclusion, this compound is a promising compound with potential therapeutic applications in various diseases. Its mechanism of action involves the activation of PPARγ, which leads to improved glucose and lipid metabolism, decreased inflammation, and improved insulin sensitivity. While there are limitations to its use in lab experiments, further research into its potential therapeutic applications and improvements in its solubility and bioavailability could lead to its use in clinical settings.

Synthesis Methods

The synthesis method of {4-[(Z)-(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-2-methoxyphenoxy}acetic acid involves the condensation of 2-methoxyphenol and benzyl isothiocyanate in the presence of sodium hydroxide. The resulting compound is then reacted with ethyl bromoacetate to form the ester derivative, which is then hydrolyzed to form the final product.

Scientific Research Applications

{4-[(Z)-(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-2-methoxyphenoxy}acetic acid has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-cancer, anti-diabetic, and anti-obesity properties. It has also been shown to have a positive effect on lipid metabolism and insulin resistance.